Cas no 2307783-97-5 (1-phenylbicyclo2.1.1hexane-5-carboxylic acid)

• Product Name: 1-phenylbicyclo2.1.1hexane-5-carboxylic acid
• CAS No: 2307783-97-5
• MF: C₁₃H₁₄O₂
• MW: 202.249063968658
• CID: 5194505
• PubChem ID: 132398772
• Update Time: 2023-11-27

1-phenylbicyclo2.1.1hexane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• (1R,4R,5R)-1-Phenylbicyclo[2.1.1]hexane-5-carboxylic acid
• starbld0048009
• INDEX NAME NOT YET ASSIGNED
• 1-phenylbicyclo2.1.1hexane-5-carboxylic acid

• Inchi： 1S/C13H14O2/c14-12(15)11-9-6-7-13(11,8-9)10-4-2-1-3-5-10/h1-5,9,11H,6-8H2,(H,14,15)/t9-,11+,13+/m1/s1
• InChI Key： PLAUOHACBUUPBP-CDMKHQONSA-N
• SMILES： OC([C@@H]1[C@@H]2CC[C@@]1(C1C=CC=CC=1)C2)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 280
• XLogP3: 2.9
• Topological Polar Surface Area: 37.3